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Homopterocarpin is a natural pterocarpan found abundantly in the heartwood of Pterocarpus macrocarpus
Kurz. [1]. It serves as a direct precursor to medicarpin, a compound with significant pharmacological
interest, via a simple demethylation reaction [1]. Its extraction and purification present a viable and
potentially more economical pathway to obtaining medicarpin, a compound noted for its antiplasmodial,

anticancer, and antioxidant activities [1].

Detailed Extraction Protocol

Plant Material Preparation

e Source: Obtain heartwood from Pterocarpus macrocarpus Kurz. Authenticate the botanical sample
through a specialized laboratory [1].

e Preparation: Air-dry the heartwood at 30 £ 2 °C. Once desiccated, pulverize it into a powder using a
40-mesh sieve [1].

Maceration and Initial Extraction

e Procedure: Subject 1 kg of dry wood powder to maceration with n-hexane (technical grade, 3 times)
for 7 days at room temperature (28 = 2 °C) [1].
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e Concentration: Combine the n-hexane extracts and evaporate the solvent using a rotary evaporator
at 60 °C to obtain a crude extract [1].

Purification of Homopterocarpin

¢ Crystallization: Dissolve the crude n-hexane extract in a minimal amount of fresh n-hexane. Induce
crystallization at a low temperature (4 + 2 °C). Repeat this crystallization process five times to obtain

pure white crystals of homopterocarpin [1].
e Storage: Store the purified homopterocarpin in a sealed container at 4 °C.

Analytical Characterization and Quality Control

The identity and purity of the isolated homopterocarpin must be confirmed using complementary analytical

techniques [1] [2].

Table 2: Analytical Methods for Homopterocarpin Characterization

Method Key Parameters | Observed Signals Purpose

Thin Layer Chromatography Mobile phase: n-hexane:ethyl acetate Monitor purification,
(TLC) (7:3) [1]. check purity.

Gas Chromatography-Mass Comparison of mass spectra with NIST ~ Confirm molecular
Spectrometry (GC-MS) library (similarity >80%) [1]. identity.

Nuclear Magnetic Resonance 1H and 13C spectra in chloroform-d (400  Elucidate molecular
(NMR) MHz) [1]. structure.

Fourier Transform Infrared (FTIR) Functional group identification [2]. Confirm key

functional groups.

Downstream Biotransformation to Medicarpin

The extracted homopterocarpin can be biologically transformed into medicarpin, enhancing its value.
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Biological Activity Profile

Extracts and purified homopterocarpin from P. macrocarpus heartwood exhibit a promising range of

biological activities.

Table 3: Documented Bioactivities of Homopterocarpin and Related Extracts

Bioactivity Assay Result / ICso Value Significance | Comparison
Antiplasmodial (vs. P. Homopterocarpin: 0.52 pg/mL [2] High potency; low cytotoxicity
falciparum 3D7) (Selectivity Index = 28.46) [2].
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Bioactivity Assay Result / ICso Value Significance | Comparison
Antioxidant (DPPH Ethyl acetate extract: 0.76 * 0.92 Potent free radical scavenging
assay) pg/mL [2] activity.

Antimicrobial (Zone of Active against B. subtilis, E. coli, S. Broad-spectrum antimicrobial
Inhibition) aureus, C. albicans (>1 cm) [2]. potential.

Anti-SARS-CoV-2 (in Favorable binding to viral proteins [2]. Suggests potential for antiviral
silico) development.

Critical Notes for Researchers

¢ Scalability: The maceration and multi-step crystallization process may require optimization for large-
scale production.

e Alternative Sources: Homopterocarpin is also present in other Pterocarpus species, such as P.
santalinus (red sandalwood) [3], which could be explored as an alternative source.

¢ Regulatory Status: The fungus Aspergillus niger (strain Ul X-172) used in the biotransformation is
generally recognized as safe (GRAS) by the U.S. FDA [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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